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nitroacetophenone

CAS No.: 84942-40-5

Cat. No.: B1630353

Get Quote

An In-Depth Technical Guide to the Molecular Structure and Conformation of 5'-Chloro-2'-
hydroxy-3'-nitroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'-Chloro-2'-hydroxy-3'-nitroacetophenone is a substituted aromatic ketone of significant
interest in synthetic chemistry, serving as a valuable precursor for the synthesis of various
heterocyclic compounds, including chromene derivatives[1]. Its chemical behavior and
reactivity are intrinsically linked to its three-dimensional structure and conformational
preferences. This guide provides a detailed examination of the molecule's structural features,
dominated by a powerful intramolecular hydrogen bond that dictates its overall planarity and
rigidity. We will explore its synthesis, the conformational interplay of its substituent groups, and
the experimental and computational methodologies employed for its characterization.
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Core Molecular Structure and Physicochemical
Properties

5'-Chloro-2'-hydroxy-3'-nitroacetophenone, a nitro derivative of an ortho-hydroxy aryl
ketone, possesses a uniqgue arrangement of functional groups that define its chemical
identity[1][2]. The core structure consists of a benzene ring substituted with a chloro, a
hydroxyl, a nitro, and an acetyl group.

Property Value Source

1-(5-chloro-2-hydroxy-3-
IUPAC Name ] PubChem|[3]
nitrophenyl)ethanone

ChemicalBook[1], Sigma-

CAS Number 84942-40-5 )
Aldrich
Molecular Formula CsHeCINOa4 PubChem|[3]
Molecular Weight 215.59 g/mol Sigma-Aldrich
] ] ChemicalBook[1], Sigma-
Melting Point 132-135 °C ]
Aldrich
White to Yellow to Orange ]
Appearance IndiaMART[4]

powder/crystal

The interplay between these substituents, particularly the ortho-positioning of the hydroxyl and
acetyl groups, is the primary determinant of the molecule's conformation.

Conformational Analysis: The Dominance of
Intramolecular Hydrogen Bonding

The conformation of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone is not flexible; it is largely
locked into a planar arrangement due to a strong intramolecular hydrogen bond.

The Resonance-Assisted Hydrogen Bond (RAHB)
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The most critical structural feature is the powerful intramolecular hydrogen bond formed
between the hydrogen atom of the 2'-hydroxyl group and the carbonyl oxygen of the acetyl
group[2][5]. This interaction creates a stable six-membered quasi-ring. This type of bond is
classified as a Resonance-Assisted Hydrogen Bond (RAHB), where the hydrogen bond
strength is enhanced by 1t-electron delocalization within the chelate ring[6][7].

o Causality: The proximity of the proton-donating hydroxyl group and the proton-accepting
carbonyl group in the ortho positions facilitates this interaction. The resulting delocalization of
electrons stabilizes the planar conformation, making it significantly more favorable than any
non-planar alternative. X-ray diffraction studies have definitively confirmed the existence of
this intramolecular hydrogen bond[1][2].

Caption: 2D structure of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone with RAHB.

Orientation of Substituent Groups

o Acetyl Group: The RAHB effectively locks the acetyl group in an s-trans conformation relative
to the C2'-C1' bond of the phenyl ring, ensuring coplanarity between the carbonyl group and
the ring. This planarity is crucial for maintaining maximum 1t-conjugation.

e Nitro Group: While the RAHB enforces planarity in the six-membered ring, the nitro group at
the 3' position introduces steric strain. Studies on complexes of this molecule have shown
that the nitro group can be twisted out of the plane of the benzene ring by approximately 40
degrees[1]. This deviation from planarity is a compromise between maximizing electronic
conjugation with the ring and minimizing steric repulsion with the adjacent hydroxyl and
acetyl groups. Density Functional Theory (DFT) calculations have been employed to study
this nitro-group dynamic|[2].

Synthesis Protocol

The primary and most direct synthesis of 5'-Chloro-2'-hydroxy-3'-nitroacetophenone is
achieved through the electrophilic nitration of 5'-Chloro-2'-hydroxyacetophenone.

Reaction Scheme

The reaction involves the introduction of a nitro group (-NO2) onto the aromatic ring, directed to
the position ortho to the activating hydroxyl group and meta to the deactivating acetyl group.
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Caption: General workflow for the synthesis of the title compound.

Step-by-Step Methodology

This protocol is based on the established method for nitration of substituted phenols[1].

» Dissolution: Dissolve the starting material, 5'-chloro-2'-hydroxyacetophenone, in glacial
acetic acid in a suitable reaction flask.

e Cooling: Cool the solution in an ice bath to manage the exothermic nature of the nitration
reaction.

 Nitration: Add a nitrating mixture (e.g., concentrated nitric acid) dropwise to the cooled
solution with constant stirring. Maintain the temperature throughout the addition.

o Reaction: After addition, allow the mixture to stir at room temperature for a specified period
to ensure the reaction goes to completion.

» Precipitation: Pour the reaction mixture slowly into a beaker of crushed ice and water. The
product will precipitate out as a solid.

« |solation: Collect the solid product by vacuum filtration and wash thoroughly with cold water
to remove residual acid.
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o Purification: Purify the crude product by recrystallization from a suitable solvent (e.g.,
ethanol) to yield the final, pure compound.

Structural Elucidation: A Multi-faceted Approach

The molecular structure and conformation are determined through a combination of
spectroscopic and analytical techniques, often corroborated by computational modeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [5'-Chloro-2'-hydroxy-3'-nitroacetophenone molecular
structure and conformation]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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